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Compound of Interest

Compound Name: Cyclobutanecarboxaldehyde

Cat. No.: B128957 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. Cyclobutanecarboxaldehyde, a flammable and hazardous chemical, requires a

stringent and methodical disposal process. This guide provides essential, step-by-step

procedures for its safe management and disposal, aligning with institutional and regulatory

standards.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

cyclobutanecarboxaldehyde. It is a flammable liquid and vapor, harmful if swallowed, and

can cause skin and eye irritation.[1] Additionally, it is suspected of causing cancer and may

cause respiratory irritation.[1] Therefore, all handling must occur in a well-ventilated area,

preferably within a fume hood, and while wearing appropriate personal protective equipment

(PPE), including safety glasses, chemical-resistant gloves, and a lab coat.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical property data for

cyclobutanecarboxaldehyde, compiled from various safety data sheets.
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Property Value Reference

Flash Point 22.8 ± 11.2 °C [2]

Boiling Point 115-118 °C [2][3]

Density 0.9355 g/cm³ @ 20 °C [2]

Molecular Weight 84.12 g/mol

Step-by-Step Disposal Procedure
The disposal of cyclobutanecarboxaldehyde must be managed as hazardous waste through

an approved waste disposal plant or a designated Environmental Health and Safety (EHS)

program.[1][4][5] Direct disposal down the drain or in regular trash is strictly prohibited.[6][7]

Experimental Protocol for Waste Collection and Labeling:

Container Selection: Select a clean, chemically compatible container with a secure, tight-

fitting lid. Plastic containers are often preferred over glass to minimize the risk of breakage.

[6]

Waste Collection: Carefully transfer the waste cyclobutanecarboxaldehyde into the

designated hazardous waste container. Use a funnel to prevent spills. Do not mix with

incompatible waste streams.

Labeling: Immediately label the container with a "Hazardous Waste" tag.[6][8] The label must

include:

The full chemical name: "Cyclobutanecarboxaldehyde". Avoid abbreviations or chemical

formulas.[6]

The quantity of waste.

The date of waste generation.[6]

The location of origin (e.g., laboratory room number).[6]

The name and contact information of the principal investigator or responsible party.[6]
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Appropriate hazard pictograms (e.g., flammable, irritant, health hazard).[6]

Storage: Store the sealed and labeled container in a designated, well-ventilated hazardous

waste accumulation area.[5] Ensure secondary containment is in place to capture any

potential leaks. Segregate from incompatible materials such as strong acids, bases, and

oxidizing agents.[4]

Disposal Request: Once the container is full or ready for disposal, submit a hazardous waste

pickup request to your institution's EHS department.[6] Follow their specific procedures for

scheduling a collection.

Decontamination of Empty Containers:

Empty containers that once held cyclobutanecarboxaldehyde must also be treated as

hazardous waste unless properly decontaminated.

Triple Rinsing: Triple-rinse the empty container with a suitable solvent (e.g., acetone or

ethanol) that can dissolve cyclobutanecarboxaldehyde.[8]

Rinsate Collection: Collect the rinsate from all three rinses as hazardous waste in a

separate, properly labeled container.[8]

Final Disposal of Container: After triple rinsing and allowing it to air dry, the defaced

container may be disposed of as regular trash, though it is best to check with your local EHS

for specific institutional policies.[8][9]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

cyclobutanecarboxaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

